1-(4-Benzylpiperazin-1-yl)pentan-1-one
Cat. No. B8766892
M. Wt: 260.37 g/mol
InChI Key: SYLVANJPIAHUIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912329B2
Procedure details
A solution of 1-benzylpiperazine (352 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and pentanoyl chloride (301 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:1). The fractions containing 1-(4-benzylpiperazin-1-yl)pentan-1-one are collected and the solvent is removed in vacuo to give 416 mg of colorless oil.
Name
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:14](Cl)(=[O:19])[CH2:15][CH2:16][CH2:17][CH3:18].C(N(CC)CC)C>ClCCl>[CH2:1]([N:8]1[CH2:13][CH2:12][N:11]([C:14](=[O:19])[CH2:15][CH2:16][CH2:17][CH3:18])[CH2:10][CH2:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
|
|
|
Quantity
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352 mg
|
|
Type
|
reactant
|
|
Smiles
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C(C1=CC=CC=C1)N1CCNCC1
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|
Name
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|
|
Quantity
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6 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Step Two
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Name
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|
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Quantity
|
301 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCC)(=O)Cl
|
|
Name
|
|
|
Quantity
|
417 μL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Step Three
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
After stirring for 6 hours at room temperature the reaction mixture
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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|
Details
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The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
After drying over Na2SO4, dichloromethane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is removed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:1)
|
ADDITION
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Type
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ADDITION
|
|
Details
|
The fractions containing 1-(4-benzylpiperazin-1-yl)pentan-1-one
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
are collected
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed in vacuo
|
Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)N1CCN(CC1)C(CCCC)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 416 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 79.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
